Cas no 2096338-07-5 (4-(4-Furfuryl)aminomethyl phenyl-boronic acid pinacol ester)

4-(4-Furfuryl)aminomethyl phenyl-boronic acid pinacol ester is a boronic acid derivative featuring a furfurylaminomethyl substituent, which enhances its utility in Suzuki-Miyaura cross-coupling reactions. The pinacol ester group stabilizes the boronic acid moiety, improving handling and storage stability. This compound is particularly valuable in organic synthesis and pharmaceutical research, where its structural features facilitate the formation of carbon-carbon bonds under mild conditions. Its compatibility with diverse functional groups and aqueous reaction environments makes it a versatile intermediate. The product is typically characterized by high purity and consistent performance, ensuring reliable results in complex synthetic pathways.
4-(4-Furfuryl)aminomethyl phenyl-boronic acid pinacol ester structure
2096338-07-5 structure
Product Name:4-(4-Furfuryl)aminomethyl phenyl-boronic acid pinacol ester
CAS No:2096338-07-5
MF:C18H24BNO3
MW:313.199065208435
MDL:MFCD20527085
CID:4728407
Update Time:2025-05-27

4-(4-Furfuryl)aminomethyl phenyl-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

    • 4-(3-FURFURYL)AMINOMETHYLPHENYLBORONIC ACID PINACOL ESTER
    • KM5051
    • 4-(4-Furfuryl)aminomethyl phenyl-boronic acid pinacol ester
    • MDL： MFCD20527085
    • Inchi： 1S/C18H24BNO3/c1-17(2)18(3,4)23-19(22-17)16-7-5-14(6-8-16)11-20-12-15-9-10-21-13-15/h5-10,13,20H,11-12H2,1-4H3
    • InChI Key： BYCASIAUQMVOJS-UHFFFAOYSA-N
    • SMILES： O1B(C2C=CC(CNCC3=COC=C3)=CC=2)OC(C)(C)C1(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 378
  • Topological Polar Surface Area: 43.6

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